1-[(Tert-butoxy)carbonyl]-3-methoxyazetidine-3-carboxylic acid

• IUPAC Name: 3-methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid
• InChI: InChI=1S/C10H17NO5/c1-9(2,3)16-8(14)11-5-10(6-11,15-4)7(12)13/h5-6H2,1-4H3,(H,12,13)
• InChI Key: RDCWOPRWTAQCRG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)(C(=O)O)OC
• Molecular Formula: C10H17NO5
• Molecular Weight: 231.25 g/mol
• CAS No.: 1780970-70-8

Description

1-[(Tert-butoxy)carbonyl]-3-methoxyazetidine-3-carboxylic acid is a useful research compound. Its molecular formula is C10H17NO5 and its molecular weight is 231.248. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Antibacterial Agent Synthesis Research has highlighted the synthesis of derivatives of 3-tert-butoxycarbonyl-2-arylthiazolidine-4-carboxylic acid to explore their antibacterial activities. Notably, these derivatives showcased enhanced antibacterial efficacy against various bacterial strains compared to their 2-arylthiazolidine-4-carboxylic acid counterparts, with certain compounds exhibiting superior activity against Pseudomonas aeruginosa compared to established antibiotics like Penicillin G and Kanamycin B (Song et al., 2009).

2. Anticancer Compound Development A series of functionalized amino acid derivatives, including the N-substituted 1-N-(tert-butoxycarbonyl)-2,2-dimethyl-4-phenyl-5-oxazolidine carboxamide, were synthesized and assessed for their cytotoxicity against human cancer cell lines. Some compounds in this series demonstrated significant cytotoxicity in ovarian and oral cancers, marking them as potential leads for new anticancer agents (Kumar et al., 2009).

3. Versatile Building Blocks in Medicinal Chemistry Protected 3-haloazetidines, which are crucial and versatile building blocks in medicinal chemistry, were synthesized from commercially available materials. These intermediates were further used to synthesize high-value azetidine-3-carboxylic acid derivatives, expanding the scope of their application in drug development (Ji et al., 2018).

4. Chiral Solvating Agent Synthesis Chiral α-(Nonafluoro-tert-butoxy)carboxylic acids were synthesized and investigated for their potential as chiral solvating agents. These compounds were particularly examined for their applications in differentiating enantiomers through NMR spectroscopy, indicating their utility in stereochemical analysis and enantiopure substance synthesis (Nemes et al., 2015).

5. Application in Antibacterial Kinetic Studies The formation of N-tert-butoxycarbonyl-thiazolidine carboxylic acid was studied, proposing a mechanism of dynamic kinetic resolution. This study offered insights into the nucleophilic substitution reactions through intramolecular hydrogen bonding, which could be applied in synthesizing specific enantiomers. The antibacterial activities of these compounds were also assessed, revealing that most of the N-tert-butoxycarbonyl-(2R)-arylthiazolidine-(4R)-carboxylic acid derivatives displayed enhanced antibacterial activities compared to related derivatives (Song et al., 2015).